Cas no 128038-39-1 (2-methylidene-4-phenylbutanoic acid)

• Product Name: 2-methylidene-4-phenylbutanoic acid
• CAS No: 128038-39-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1222470
• PubChem ID: 13817411
• Update Time: 2025-11-06

2-methylidene-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-methylene-
• 2-methylidene-4-phenylbutanoic acid
• 128038-39-1
• 2-phenethylacrylic acid
• 2-Methylene-4-phenylbutyric acid
• EN300-1865691
• DA-12984
• 2-phenylethyl-acrylic acid
• 4-phenyl-2-methylenebutyric acid
• SCHEMBL30529
• 2-methylene4-phenylbutanoic acid
• USANCVVZOHSATA-UHFFFAOYSA-N
• 2-methylene-4-phenylbutanoic acid

• Inchi： 1S/C11H12O2/c1-9(11(12)13)7-8-10-5-3-2-4-6-10/h2-6H,1,7-8H2,(H,12,13)
• InChI Key： USANCVVZOHSATA-UHFFFAOYSA-N
• SMILES： OC(C(=C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 2-methylidene-4-phenylbutanoic acid

Recent Advances in the Study of 2-Methylidene-4-phenylbutanoic Acid (CAS: 128038-39-1)

2-Methylidene-4-phenylbutanoic acid (CAS: 128038-39-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and therapeutic potential, particularly in the context of inflammatory diseases and cancer. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The synthesis of 2-methylidene-4-phenylbutanoic acid has been optimized in recent years, with several studies reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, highlighting the use of palladium-based catalysts to enhance efficiency. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In terms of biological activity, 2-methylidene-4-phenylbutanoic acid has demonstrated promising anti-inflammatory properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound inhibits key inflammatory pathways, including the NF-κB signaling cascade. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the anticancer potential of 2-methylidene-4-phenylbutanoic acid. A 2023 paper in Molecular Cancer Therapeutics reported that the compound induces apoptosis in certain cancer cell lines, including breast and prostate cancer cells. Mechanistic studies indicated that this effect is mediated through the activation of caspase-3 and the downregulation of Bcl-2, key players in the apoptotic pathway. These results underscore the compound's potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain in the development of 2-methylidene-4-phenylbutanoic acid as a therapeutic agent. Pharmacokinetic studies have shown that the compound has limited bioavailability, necessitating further modifications to improve its drug-like properties. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance its absorption and stability in vivo.

In conclusion, 2-methylidene-4-phenylbutanoic acid (CAS: 128038-39-1) represents a compound with significant therapeutic potential, particularly in the areas of inflammation and cancer. Ongoing research is expected to address current limitations and pave the way for its clinical application. The compound's unique chemical structure and biological activity make it a valuable candidate for future drug development efforts.